Cas no 2171835-84-8 (2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)butanoic acid)

• Product Name: 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)butanoic acid
• CAS No: 2171835-84-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6167025
• PubChem ID: 165525776
• Update Time: 2025-11-01

2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)butanoic acid
• EN300-1494704
• 2171835-84-8
• 2-({2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}methyl)butanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-18(25(31)32)16-28-24(30)15-27(13-7-8-14-27)29-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： VLJZANOJDVAKDM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCC(C(=O)O)CC)=O)CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)butanoic acid

Comprehensive Overview of 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)butanoic acid (CAS No. 2171835-84-8)

2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)butanoic acid (CAS No. 2171835-84-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-yl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in developing novel therapeutics, including peptide-based drugs and bioconjugates, which are gaining traction in targeted cancer therapies and immunology.

The compound’s Fmoc-protected amino acid moiety ensures stability during synthesis, a feature highly valued in modern drug discovery. With the rising demand for precision medicine and customized therapeutics, 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)butanoic acid has become a focal point in academic and industrial labs. Its CAS No. 2171835-84-8 is often queried in databases like PubChem and Reaxys, reflecting its importance in chemical synthesis and biomedical applications.

One of the trending topics associated with this compound is its potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. PROTACs leverage ubiquitin-proteasome pathways to degrade disease-causing proteins, and Fmoc-protected intermediates like this compound are essential for constructing these molecules. This aligns with the growing interest in degradation-based therapies, a hot topic in pharmaceutical innovation.

From a technical perspective, the compound’s cyclopentylacetamido backbone contributes to its conformational rigidity, enhancing its suitability for designing peptide mimetics. Such mimetics are pivotal in overcoming the limitations of traditional peptides, such as poor bioavailability and enzymatic degradation. As a result, 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)butanoic acid is frequently discussed in forums and publications focusing on drug delivery systems and peptide engineering.

Another area of interest is the compound’s role in combinatorial chemistry, where it serves as a building block for generating diverse molecular libraries. These libraries are screened for bioactivity, accelerating the discovery of lead compounds for diseases like diabetes and neurodegenerative disorders. The integration of machine learning in chemical research has further amplified the relevance of such compounds, as predictive models rely on high-quality synthetic intermediates.

In summary, 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)butanoic acid (CAS No. 2171835-84-8) is a versatile tool in modern chemistry and drug development. Its applications span from peptide therapeutics to cutting-edge degraders, making it a subject of ongoing research and commercial interest. For scientists exploring next-generation pharmaceuticals, this compound represents a key resource in their toolkit.